![molecular formula C19H17NO2 B1511517 2-[3-(Benzyloxy)phenyl]-6-methoxypyridine CAS No. 1381944-26-8](/img/structure/B1511517.png)
2-[3-(Benzyloxy)phenyl]-6-methoxypyridine
Overview
Description
2-[3-(Benzyloxy)phenyl]-6-methoxypyridine, commonly known as BEMP, is a chemical compound that belongs to the pyridine family. It is a heterocyclic organic compound that has a wide range of applications in the field of scientific research. BEMP is synthesized using a specific method that involves several chemical reactions.
Scientific Research Applications
Synthesis and Reactivity
Synthesis of Liquid Crystalline Compounds : A series of luminescent compounds, including those with structures similar to "2-[3-(Benzyloxy)phenyl]-6-methoxypyridine," have been synthesized, showing potential as mesogens. These compounds exhibit phases such as nematic and orthorhombic columnar, depending on the alkoxy chain length. They also demonstrate blue emission, suggesting applications in optoelectronic devices (Ahipa, Kumar, Rao, Prasad, & Adhikari, 2014).
Catalytic and Antioxidant Activities : Research on derivatives of "this compound" has explored their catalytic efficiencies in reactions such as alcohol oxidation, showing selectivity and potential for green chemistry applications. Additionally, studies on antioxidant properties reveal that these compounds can act as effective radical scavengers, indicating their utility in mitigating oxidative stress (Chetana, Somashekar, Srinatha, Policegoudra, Aradhya, & Rao, 2013).
Potential Applications
Photoresponsive Materials : Compounds structurally related to "this compound" have been evaluated for their photochemical properties, showing promise in the development of photoresponsive materials. These findings suggest applications in the fields of molecular electronics and photopharmacology, where controlled light-induced changes in material properties or biological activity are desirable.
Luminescent Properties for Sensing and Imaging : The luminescent properties of related compounds have been leveraged for potential applications in sensing and bioimaging. Their strong fluorescence and stability under various conditions make them suitable candidates for developing novel fluorescent probes and materials for optical imaging (Fu, Ye, Liu, Chen, & Kuang, 2015).
Metal-Organic Frameworks (MOFs) : Research has demonstrated the utility of benzyl ether and methoxy-substituted compounds in constructing metal-organic frameworks with tunable properties. These MOFs exhibit selective gas sorption behaviors, highlighting their potential in gas storage, separation technologies, and catalysis (Henke & Fischer, 2011).
properties
IUPAC Name |
2-methoxy-6-(3-phenylmethoxyphenyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO2/c1-21-19-12-6-11-18(20-19)16-9-5-10-17(13-16)22-14-15-7-3-2-4-8-15/h2-13H,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWSKNSGNAYJKLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)C2=CC(=CC=C2)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60743022 | |
Record name | 2-[3-(Benzyloxy)phenyl]-6-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60743022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1381944-26-8 | |
Record name | Pyridine, 2-methoxy-6-[3-(phenylmethoxy)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1381944-26-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[3-(Benzyloxy)phenyl]-6-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60743022 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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